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Compound of Interest

Compound Name: Lisaftoclax

Cat. No.: B3028529 Get Quote

Essential Safety and Handling Guide for
Lisaftoclax
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Lisaftoclax
(also known as APG-2575), a potent B-cell lymphoma 2 (BCL-2) selective inhibitor. Given its

cytotoxic potential, stringent adherence to these operational and disposal plans is imperative to

ensure personnel safety and regulatory compliance.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Lisaftoclax is not publicly available, data from

the related BCL-2 inhibitor Venetoclax (ABT-199) and clinical trial results for Lisaftoclax
indicate its potential hazards. Lisaftoclax is an orally active, potent selective BCL-2 inhibitor.[1]

Clinical studies have reported adverse effects in patients, including neutropenia,

thrombocytopenia, anemia, and diarrhea, highlighting its cytotoxic nature.[1][2][3][4][5]

Based on the available information, Lisaftoclax should be handled as a hazardous substance

with the following potential classifications:
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Germ Cell Mutagenicity Category 1B
H340: May cause genetic

defects

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Specific Target Organ Toxicity Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure

(Note: This table is based on a

proxy compound and should

be treated as a guideline. A

substance-specific risk

assessment is required.)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the minimum required PPE for handling Lisaftoclax.
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PPE Component Specification Rationale

Gloves

Chemotherapy-rated, powder-

free nitrile gloves. Double

gloving is required.

Prevents dermal absorption,

which is a primary route of

exposure.

Lab Coat

Disposable, solid-front, back-

closing gown with long sleeves

and tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes

and aerosols.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powder form outside of a

containment device.

Prevents inhalation of

aerosolized particles.

Safe Handling and Operational Workflow
All handling of Lisaftoclax, especially in its powdered form, must be conducted in a designated

controlled area to minimize the risk of exposure.

Experimental Workflow for Handling Lisaftoclax:
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Preparation
- Don appropriate PPE

- Prepare designated workspace

Weighing
- Use a certified chemical fume hood or biological safety cabinet

- Handle powder with care to avoid aerosolization

Solubilization
- Add solvent slowly to the powder

- Keep container closed as much as possible

Experimental Use
- Follow standard laboratory procedures

- Avoid splashes and spills

Decontamination
- Clean all surfaces and equipment with an appropriate deactivating solution

Waste Disposal
- Segregate all contaminated materials into designated hazardous waste containers
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Waste Generation
(Unused drug, contaminated PPE, labware)

Segregation
- Place in designated, labeled hazardous waste containers

Secure Storage
- Store in a designated, secure area away from general lab traffic

Scheduled Pickup
- Arrange for collection by a licensed hazardous waste disposal service

Final Disposal
- High-temperature incineration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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